Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[6-(thiolan-3-yloxy)pyridine-3-carbonyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O4S/c1-2-24-18(23)21-8-5-14(6-9-21)20-17(22)13-3-4-16(19-11-13)25-15-7-10-26-12-15/h3-4,11,14-15H,2,5-10,12H2,1H3,(H,20,22)
• InChI Key: LXKFAJPIYWSQEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)C2=CN=C(C=C2)OC3CCSC3
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate, also known as TRO19622, is a small molecule that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate is believed to exert its therapeutic effects through the modulation of the sigma-1 receptor. The sigma-1 receptor is a protein that is expressed in various tissues including the brain. It is involved in the regulation of various cellular processes such as calcium signaling, protein folding, and cell survival. Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate has been shown to bind to the sigma-1 receptor and modulate its activity, leading to the downstream effects that are responsible for its therapeutic effects.
Biochemical and Physiological Effects
Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation in the brain, improve cognitive function, and have neuroprotective effects in animal models of Parkinson's disease and stroke. Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate has also been shown to modulate the activity of the sigma-1 receptor, leading to downstream effects such as the regulation of calcium signaling and protein folding.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate in lab experiments is its specificity for the sigma-1 receptor. This allows researchers to study the specific effects of modulating this receptor without affecting other cellular processes. However, one limitation of using Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate. One direction is the investigation of its potential therapeutic applications in other diseases such as multiple sclerosis and Huntington's disease. Another direction is the development of more potent and selective sigma-1 receptor modulators based on the structure of Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate. Additionally, the mechanisms underlying the neuroprotective effects of Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate in animal models of Parkinson's disease and stroke need to be further elucidated.

Synthesis Methods

Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate can be synthesized using a multi-step process that involves the reaction of several starting materials. The first step involves the reaction of 3-mercapto-1-propanol with 2-bromoethyl ethyl carbonate to form the intermediate 2-(2-ethoxycarbonyl-ethylthio)-ethanol. This intermediate is then reacted with 3-bromopyridine to form the intermediate ethyl 2-(3-bromopyridin-2-ylthio)acetate. The final step involves the reaction of this intermediate with piperidine-1-carboxylic acid to form Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate.

Scientific Research Applications

Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate has been studied for its potential therapeutic applications in various diseases such as Alzheimer's disease, Parkinson's disease, and stroke. In animal models, Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate has been shown to improve cognitive function and reduce inflammation in the brain. Ethyl 4-(6-((tetrahydrothiophen-3-yl)oxy)nicotinamido)piperidine-1-carboxylate has also been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke.